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Compound of Interest

Coenzyme A, S-(2-
Compound Name:
oxopentadecyl)-

cat. No.: B1202506

Essential Safety and Handling Guide for
Coenzyme A, S-(2-oxopentadecyl)-

This document provides crucial safety protocols and logistical information for the handling and
disposal of Coenzyme A, S-(2-oxopentadecyl)-, a non-hydrolyzable analog of myristoyl-CoA
used in research, particularly as a potent inhibitor of myristoyl-CoA:protein N-
myristoyltransferase.[1] Adherence to these guidelines is essential for ensuring laboratory
safety and procedural integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for S-(2-oxopentadecyl) Coenzyme A is not readily
available, the safety precautions for the parent compound, Coenzyme A, should be considered
the minimum standard. Coenzyme A is classified as causing skin irritation, serious eye irritation,
and potential respiratory irritation.[2]

Minimum Recommended PPE:
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Protection Type Specification Rationale

) Tightly fitting safety goggles To prevent eye contact which
Eye/Face Protection o7 i ) S
with side-shields. can cause serious irritation.[2]

) ) ) To prevent skin irritation upon
Impervious, chemical-resistant )
) ] o contact.[2] Contaminated
Skin Protection gloves (e.g., nitrile) and a lab )
clothing should be removed
coat.
and washed before reuse.[2]

Use in a well-ventilated area. If o ) )
] To avoid inhalation, which may
) ) dust is generated or exposure )
Respiratory Protection o cause respiratory tract
limits are exceeded, a full-face
irritation.[2][3]

respirator is recommended.

Operational and Disposal Plans

Handling and Storage:

» Handling: Ensure adequate ventilation in the handling area.[3][4] Avoid the formation of dust
and direct contact with the substance.[3] Wash hands thoroughly after handling.[2]

» Storage: Store in a cool, well-ventilated area in a tightly closed container.[2][3] For long-term
stability, storage in a freezer is often recommended.[4] Keep away from strong oxidizing
agents and direct sunlight.[3][4]

Spill Management: In case of a spill, avoid dust formation.[2][4] Evacuate the area and ensure
adequate ventilation. Wear appropriate PPE, sweep up the spilled solid material, and place it
into a suitable container for disposal.[4]

Disposal: Dispose of the substance and its container at an appropriate treatment and disposal
facility.[2] Disposal must be in accordance with all applicable federal, state, and local
environmental regulations. Do not empty into drains.[4]

First Aid Measures

Immediate action is critical in case of accidental exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

you feel unwell.[2]

Skin Contact

Take off contaminated clothing immediately.
Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical help.

[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes and

seek medical attention.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Seek medical attention if symptoms occur.[2][3]

Physicochemical Data

The following data is for the parent compound, Coenzyme A, and should be used as a

reference.

Property Value Source
121124-66-1 (for S-(2-

CAS Number [5]
oxopentadecyl)-CoA)

Molecular Formula C36H64N7017P3S [6]

Molecular Weight 991.9 g/mol [6]

Appearance Solid [3]

- Insoluble in water. Soluble in
Solubility [3]

Acetone, Diethyl ether.

Procedural Workflow: Chemical Spill Response
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The following diagram outlines the immediate steps to be taken in the event of a chemical spill
involving Coenzyme A, S-(2-oxopentadecyl)-.

Assess Situation
(Size & Hazard)

l

Evacuate Area &
Alert Personnel

Don Appropriate PPE

Contain the Spill
(Absorbent Material)

Clean & Collect Waste

Decontaminate Area
& Equipment

Dispose of Waste
(Follow Guidelines)

Report Incident
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Caption: Workflow for a safe and effective response to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Coenzyme
A, S-(2-oxopentadecyl)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202506#personal-protective-equipment-for-
handling-coenzyme-a-s-2-oxopentadecyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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